Cas no 144466-24-0 (Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl-)

144466-24-0 structure
Product name:Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl-
Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-(5-chloro-3-pentynyl)-3-methylisoxazole
- SCHEMBL9862857
- Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl-
- HUEMBQSULQYEMF-UHFFFAOYSA-N
- 144466-24-0
- DTXSID10433729
- 5-(5-Chloropent-3-yn-1-yl)-3-methylisoxazole
-
- Inchi: InChI=1S/C9H10ClNO/c1-8-7-9(12-11-8)5-3-2-4-6-10/h7H,3,5-6H2,1H3
- InChI Key: HUEMBQSULQYEMF-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 183.0450916Da
- Monoisotopic Mass: 183.0450916Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
- XLogP3: 2.2
Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl- Related Literature
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Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
-
Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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